3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide
• InChI: InChI=1S/C17H15F4NO3/c1-25-14-8-7-11(9-13(14)18)15(23)22-10-16(24,17(19,20)21)12-5-3-2-4-6-12/h2-9,24H,10H2,1H3,(H,22,23)
• InChI Key: YHOIXJHTRMWTGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O)F
• Molecular Formula: C17H15F4NO3
• Molecular Weight: 357.30 g/mol

Description

3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a unique structure that makes it a promising candidate for various applications, including drug development and biochemical research.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as COX-2 and PDE4. This inhibition leads to a decrease in the production of inflammatory mediators, such as prostaglandins and cytokines, which can reduce inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to have anti-inflammatory, analgesic, and antitumor effects. It has also been shown to inhibit the activity of certain enzymes, such as COX-2 and PDE4, which can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide in lab experiments is its unique structure, which makes it a promising candidate for various applications, including drug development and biochemical research. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide. Some possible areas of research include:
1. Further studies on the mechanism of action of this compound, in order to better understand its biological effects.
2. Studies on the potential use of this compound in drug development, particularly for the treatment of inflammatory diseases and cancer.
3. Studies on the potential use of this compound in combination with other drugs, in order to enhance its therapeutic effects.
4. Studies on the pharmacokinetics and pharmacodynamics of this compound, in order to optimize its use in clinical settings.
5. Studies on the potential toxicity of this compound, in order to ensure its safety for use in humans.
In conclusion, this compound is a promising compound for scientific research. Its unique structure and biological activities make it a promising candidate for various applications, including drug development and biochemical research. Further research is needed to fully understand the mechanism of action of this compound and its potential uses in clinical settings.

Synthesis Methods

The synthesis of 3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide involves several steps. The starting materials for the synthesis are 3-fluoro-4-methoxyaniline and 3,3,3-trifluoro-2-hydroxy-2-phenylpropanoic acid. These two compounds are reacted together in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate product. This intermediate product is then reacted with benzoyl chloride to form the final product, this compound.

Scientific Research Applications

3-fluoro-4-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzamide has been studied extensively for its potential use in scientific research. This compound has been shown to have various biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use in drug development, as it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).